Cas no 1807294-07-0 (Methyl 2-cyano-3-ethyl-4-nitrophenylacetate)

Methyl 2-cyano-3-ethyl-4-nitrophenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-cyano-3-ethyl-4-nitrophenylacetate
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- Inchi: 1S/C12H12N2O4/c1-3-9-10(7-13)8(6-12(15)18-2)4-5-11(9)14(16)17/h4-5H,3,6H2,1-2H3
- InChI Key: OFMYDXVWXYVROJ-UHFFFAOYSA-N
- SMILES: O(C)C(CC1=CC=C(C(CC)=C1C#N)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 368
- XLogP3: 2.1
- Topological Polar Surface Area: 95.9
Methyl 2-cyano-3-ethyl-4-nitrophenylacetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A010002757-1g |
Methyl 2-cyano-3-ethyl-4-nitrophenylacetate |
1807294-07-0 | 97% | 1g |
$1549.60 | 2023-09-03 |
Methyl 2-cyano-3-ethyl-4-nitrophenylacetate Related Literature
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
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Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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4. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
Additional information on Methyl 2-cyano-3-ethyl-4-nitrophenylacetate
Comprehensive Overview of Methyl 2-cyano-3-ethyl-4-nitrophenylacetate (CAS No. 1807294-07-0): Properties, Applications, and Industry Insights
Methyl 2-cyano-3-ethyl-4-nitrophenylacetate (CAS No. 1807294-07-0) is a specialized organic compound with a unique molecular structure, combining functional groups such as cyano, nitro, and ester. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its CAS number 1807294-07-0 serves as a critical identifier for regulatory and sourcing purposes, ensuring precision in industrial and academic applications.
The growing demand for high-performance intermediates in drug discovery has positioned Methyl 2-cyano-3-ethyl-4-nitrophenylacetate as a candidate for synthesizing bioactive molecules. Researchers are particularly interested in its nitrophenyl moiety, which is often leveraged in the development of antimicrobial agents and enzyme inhibitors. Recent studies highlight its role in optimizing structure-activity relationships (SAR), a hot topic in AI-driven drug design.
From a synthetic chemistry perspective, the ester group in this compound offers reactivity for further derivatization, making it valuable for custom synthesis projects. Industries focused on green chemistry are exploring eco-friendly routes to produce such intermediates, aligning with global trends like carbon footprint reduction. Questions like "How to improve the yield of Methyl 2-cyano-3-ethyl-4-nitrophenylacetate?" or "What solvents are compatible with CAS 1807294-07-0?" frequently appear in scientific forums, reflecting practical challenges.
Analytical characterization of CAS 1807294-07-0 typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring purity and consistency for end-users. The compound’s stability under various conditions is another area of interest, particularly for storage and transportation logistics. Suppliers often emphasize batch-to-batch reproducibility, a key concern for manufacturers.
In the context of intellectual property, patents involving Methyl 2-cyano-3-ethyl-4-nitrophenylacetate have surged, covering novel synthetic methods or applications in crop protection. This aligns with the rising focus on sustainable agriculture, where such intermediates may contribute to next-generation pesticide formulations. Searches for "CAS 1807294-07-0 supplier" or "buy Methyl 2-cyano-3-ethyl-4-nitrophenylacetate" indicate robust commercial demand.
Looking ahead, advancements in continuous flow chemistry could revolutionize the production of nitrophenyl derivatives, including this compound. As industries prioritize cost-effective scaling, innovations in catalysis and process optimization will likely dominate research. For laboratories, handling guidelines for light-sensitive compounds like this one remain a frequently searched topic, underscoring the need for detailed technical documentation.
In summary, Methyl 2-cyano-3-ethyl-4-nitrophenylacetate (CAS No. 1807294-07-0) exemplifies the intersection of cutting-edge chemistry and industrial utility. Its multifaceted applications—from pharmaceutical intermediates to agrochemical innovation—make it a compound worth monitoring in evolving scientific and commercial landscapes.
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